Cas no 2228719-36-4 (5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane)

• Product Name: 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane
• CAS No: 2228719-36-4
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6228025
• PubChem ID: 165743470
• Update Time: 2025-11-01

5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane
• 2228719-36-4
• EN300-1989968

• Inchi： 1S/C12H12O3/c1-3-4-5-9-6-11-12(15-8-14-11)7-10(9)13-2/h1,6-7H,4-5,8H2,2H3
• InChI Key： PYZISVOGYPVRRK-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=CC1=2)CCC#C)OC

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7Ų

Additional information on 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane

Comprehensive Introduction to 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane (CAS No. 2228719-36-4)

5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane (CAS No. 2228719-36-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound belongs to the class of 1,3-dioxaindane derivatives, which are known for their versatile chemical reactivity and biological activity. The presence of a but-3-yn-1-yl group and a methoxy substituent in its molecular framework makes it a valuable intermediate for synthesizing more complex molecules.

In the context of modern drug discovery, 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane is often explored for its potential as a building block in the development of novel therapeutic agents. Researchers are particularly interested in its ability to act as a precursor for heterocyclic compounds, which are frequently found in drugs targeting neurological and inflammatory conditions. The compound's alkyne functionality also allows for click chemistry applications, a technique widely used in bioconjugation and polymer science.

From a material science perspective, CAS No. 2228719-36-4 has shown promise in the synthesis of advanced organic electronic materials. Its rigid 1,3-dioxaindane core and methoxy group contribute to enhanced thermal stability and solubility, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. These properties align with the growing demand for sustainable and energy-efficient technologies, a topic that dominates current scientific and industrial discussions.

The synthesis of 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane typically involves multi-step organic reactions, including Sonogashira coupling and etherification processes. These methods are well-documented in the literature, but optimizing the yield and purity of the compound remains an active area of research. Recent advancements in catalytic systems and green chemistry approaches have further improved the efficiency of its production, addressing environmental concerns associated with traditional synthetic routes.

One of the most frequently asked questions about CAS No. 2228719-36-4 revolves around its storage and handling. While the compound is not classified as hazardous under standard regulations, it is recommended to store it in a cool, dry place away from direct sunlight to maintain its stability. Researchers also inquire about its solubility profile, which includes compatibility with common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

In the realm of computational chemistry, 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane has been the subject of molecular modeling studies to predict its interactions with biological targets. These simulations help identify potential modifications to enhance its bioavailability or binding affinity, which are critical factors in drug development. The integration of artificial intelligence (AI) in such studies has accelerated the discovery of new applications for this compound.

The growing interest in sustainable chemistry has also influenced the research direction for CAS No. 2228719-36-4. Scientists are exploring eco-friendly synthetic routes, such as using biocatalysts or renewable feedstocks, to produce this compound with minimal environmental impact. This aligns with the broader industry trend toward green manufacturing and circular economy principles.

In summary, 5-(but-3-yn-1-yl)-6-methoxy-1,3-dioxaindane (CAS No. 2228719-36-4) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with the ongoing advancements in synthetic and computational methodologies, position it as a valuable asset in the quest for innovative solutions to contemporary scientific challenges.